Cas no 69413-00-9 (1-(3-methyl-1H-pyrazol-1-yl)-Ethanone)

• Product Name: 1-(3-methyl-1H-pyrazol-1-yl)-Ethanone
• CAS No: 69413-00-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1116172
• PubChem ID: 15322610
• Update Time: 2025-04-20

1-(3-methyl-1H-pyrazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1H-pyrazol-1-yl)-Ethanone
• 1-(3-methylpyrazol-1-yl)ethanone
• 69413-00-9
• 1-(3-Methyl-1H-pyrazol-1-yl)ethan-1-one
• SCHEMBL12126287
• 1-acetyl-3(5)-methyl-pyrazole
• DTXSID20571449

• Inchi： 1S/C6H8N2O/c1-5-3-4-8(7-5)6(2)9/h3-4H,1-2H3
• InChI Key： AYROQBONDBHTHJ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89